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Compound of Interest

Compound Name: BIBFO775

Cat. No.: B1666966

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of Nintedanib (also known
as BIBF 1120) in Dimethyl Sulfoxide (DMSO) and ethanol. This document also includes
protocols for the preparation of stock solutions and an overview of the compound's mechanism
of action to guide researchers in its effective use.

Quantitative Solubility Data

The solubility of Nintedanib in DMSO and ethanol is summarized in the table below. It is
important to note that the use of fresh, anhydrous DMSO is recommended, as moisture
absorption can reduce solubility.[1] Techniques such as warming in a water bath (e.g., to 50°C)
and ultrasonication can aid in the dissolution of Nintedanib.[1][2]
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Molar
Solvent Reported Solubility Concentration Notes
(mM)
Use of fresh DMSO is
10 mg/mL][1] 12
18.53 mM[1] 22.23 recommended.[1]
mg/mL[1] 13.1 )
mM[1] 24.28 mM|[2] Warming and
DMSO mg/mL[2] 17 mg/mL[1] -
31.5 mM[1] 33.35 ultrasonication can
18 mg/mL[1] 5 . ) )
mM[1] facilitate dissolution.
mg/mL[3]
[11[2]
Sonication is
2 mg/mL[3] 3 )
Ethanol 5.56 mM[2] recommended to aid
mg/mL[2] ) )
dissolution.[2]
Nintedanib esylate in Ultrasonic assistance
3.08 mg/mL[4] 4.74 mM[4] )
Ethanol is recommended.[4]

Mechanism of Action: Signaling Pathways

Nintedanib is a small molecule tyrosine kinase inhibitor.[5][6] It functions as a competitive triple
angiokinase inhibitor by targeting the ATP-binding pockets of multiple receptor tyrosine kinases
(RTKs) and non-receptor tyrosine kinases (NRTKSs).[7][8] The primary targets of Nintedanib are:

e Vascular Endothelial Growth Factor Receptors (VEGFR 1-3)[2][5]
o Fibroblast Growth Factor Receptors (FGFR 1-3)[2][5]
o Platelet-Derived Growth Factor Receptors (PDGFR a and B)[2][5]

By inhibiting these receptors, Nintedanib blocks downstream signaling cascades that are
crucial for the proliferation, migration, and survival of fibroblasts and endothelial cells.[7][8] This
inhibition ultimately leads to reduced angiogenesis and fibrosis.[7][8] The downstream
pathways affected include the inhibition of Akt and ERK1/2 phosphorylation.[8]
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Experimental Protocols
Preparation of Nintedanib Stock Solution in DMSO

This protocol describes the preparation of a 10 mg/mL (18.53 mM) stock solution of Nintedanib
in DMSO.

Materials:

Nintedanib powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Vortex mixer

Water bath or sonicator (optional)

Sterile microcentrifuge tubes or vials
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Procedure:

Weighing: Accurately weigh the desired amount of Nintedanib powder. For a 1 mL stock
solution of 10 mg/mL, weigh 10 mg of Nintedanib.

Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to the vial containing the
Nintedanib powder.

Mixing: Vortex the solution thoroughly for several minutes until the powder is completely
dissolved.

Assisted Dissolution (if necessary): If the compound does not fully dissolve, warm the
solution in a water bath at a temperature not exceeding 50°C for a short period.[1]
Alternatively, use an ultrasonic bath to aid dissolution.[1][2]

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store the stock solution at -20°C for long-term storage.

Preparation of Nintedanib Stock Solution in Ethanol

This protocol outlines the preparation of a 2 mg/mL stock solution of Nintedanib in ethanol.

Materials:

Nintedanib powder

Absolute Ethanol

Vortex mixer

Sonicator

Sterile microcentrifuge tubes or vials

Procedure:

Weighing: Accurately weigh the desired amount of Nintedanib powder. For a 1 mL stock
solution of 2 mg/mL, weigh 2 mg of Nintedanib.
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 Dissolution: Add the appropriate volume of absolute ethanol to the vial containing the
Nintedanib powder.

e Mixing: Vortex the solution vigorously.

e Sonication: Place the vial in an ultrasonic bath and sonicate until the compound is fully
dissolved.[2]

o Storage: Aliquot the stock solution into smaller volumes for single use. Store the stock
solution at -20°C.

Experimental Workflow: Solubilization of Nintedanib

The following diagram illustrates a general workflow for the solubilization of Nintedanib for in

vitro experiments.
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Nintedanib Solubilization Workflow
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Disclaimer: These protocols and application notes are intended for research use only and
should be performed by trained professionals in a laboratory setting. Always refer to the
manufacturer's safety data sheet (SDS) for handling and safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Application Notes and Protocols: Solubility and
Handling of Nintedanib (BIBF 1120)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666966#bibf0775-solubility-in-dmso-and-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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